Cas no 30478-77-4 (1-(Furan-2-yl)pentan-1-ol)
1-(Furan-2-yl)pentan-1-ol structure
Product Name:1-(Furan-2-yl)pentan-1-ol
CAS No:30478-77-4
MF:C9H14O2
MW:154.206263065338
CID:322726
PubChem ID:249285
Update Time:2025-04-19
1-(Furan-2-yl)pentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(furan-2-yl)pentan-1-ol
- 2-(1-Hydroxypentyl)furan
- 2-Furyl butyl carbinol
- NSC 67388
- alpha-Butyl-2-furanmethanol
- NSC67388
- a-butylfurfuryl alcohol
- 1-(2-Furyl)-1-pentanol
- NCIOpen2_000318
- 1-(2-furanyl)-1-pentanol
- Racemic 1-(2-furyl)-1-pentanol
- A822792
- AKOS012009517
- SCHEMBL7278342
- NSC-67388
- STWDQEIZZCPMLA-UHFFFAOYSA-N
- 30478-77-4
- DTXSID70290219
- 1-(Furan-2-yl)pentan-1-ol
-
- Inchi: 1S/C9H14O2/c1-2-3-5-8(10)9-6-4-7-11-9/h4,6-8,10H,2-3,5H2,1H3
- InChI Key: STWDQEIZZCPMLA-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CO1)CCCC
Computed Properties
- Exact Mass: 154.09942
- Monoisotopic Mass: 154.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 33.4
Experimental Properties
- Density: 1.0035 g/cm3 (20 ºC)
- Boiling Point: 113-114 ºC (10 Torr)
- Flash Point: 75.4±20.4 ºC,
- Refractive Index: 1.4784 (589.3 nm 20 ºC)
- Solubility: Slightly soluble (2.8 g/l) (25 º C),
- PSA: 33.37
1-(Furan-2-yl)pentan-1-ol Related Literature
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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